Cas no 222716-13-4 (3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one)

• Product Name: 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one
• CAS No: 222716-13-4
• MF: C₁₉H₁₂F₃NO₃S
• MW: 391.363694190979
• CID: 6461593
• Update Time: 2025-05-20

3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one
• 3-(benzo[d]thiazol-2-yl)-6-ethyl-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(2-benzothiazolyl)-6-ethyl-7-hydroxy-2-(trifluoromethyl)-

• Inchi： 1S/C19H12F3NO3S/c1-2-9-7-10-13(8-12(9)24)26-17(19(20,21)22)15(16(10)25)18-23-11-5-3-4-6-14(11)27-18/h3-8,24H,2H2,1H3
• InChI Key： MFHMVRSXKGLIJH-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=CC(O)=C(CC)C=C2C(=O)C=1C1=NC2=CC=CC=C2S1

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• Boiling Point: 495.6±55.0 °C(Predicted)
• pka: 6.80±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one

3-(1,3-Benzothiazol-2-yl)-6-ethyl-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one: A Comprehensive Overview

The compound with CAS No. 222716-13-4, commonly referred to as 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzothiazole moiety, an ethyl group, a hydroxyl group, and a trifluoromethyl substituent. These functional groups contribute to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of novel pharmaceutical agents. The benzothiazole ring system is known for its ability to act as a scaffold for various bioactive molecules. In the case of this compound, the benzothiazole moiety is positioned at the 3rd position of the chromenone ring, which is a key structural feature that influences its electronic properties and biological activity. The chromenone ring itself is a fused bicyclic system consisting of a benzene ring and a gamma-pyrone ring, which is known for its role in various natural products and synthetic compounds with antioxidant and anti-inflammatory properties.

The presence of the trifluoromethyl group at the 2nd position of the chromenone ring introduces significant electron-withdrawing effects. This substitution pattern enhances the compound's stability and reactivity towards various chemical transformations. Additionally, the ethyl group at the 6th position contributes to the molecule's lipophilicity, which is an important factor in determining its pharmacokinetic properties. The hydroxyl group at the 7th position plays a crucial role in hydrogen bonding interactions, which can influence both the compound's solubility and its ability to interact with biological targets.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These studies have provided valuable insights into its physical and chemical properties, including its melting point, solubility, and UV-vis absorption spectrum. The compound has also been subjected to computational studies to predict its potential biological activity and drug-like properties.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, it has demonstrated moderate inhibitory activity against certain kinases, making it a potential lead compound for drug discovery efforts in oncology and inflammation-related diseases. Furthermore, its ability to scavenge free radicals suggests that it may have applications in antioxidant therapies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the chromenone core. This is followed by successive substitutions to introduce the benzothiazole moiety, ethyl group, hydroxyl group, and trifluoromethyl substituent. The use of protecting groups and careful control over reaction conditions are critical to achieving high yields and purity.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicological effects. Initial studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one represents a fascinating example of how complex organic molecules can be designed with specific functional groups to achieve desired chemical and biological properties. Its unique structure positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the development of innovative chemical products.